Cas no 1413063-58-7 (4-bromo-1-methyl-1H-Imidazole-2-carboxamide)

• Product Name: 4-bromo-1-methyl-1H-Imidazole-2-carboxamide
• CAS No: 1413063-58-7
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• CID: 1105877
• PubChem ID: 71008280
• Update Time: 2025-04-20

4-bromo-1-methyl-1H-Imidazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1H-Imidazole-2-carboxamide
• 4-bromo-1-methyl-1H-imidazole-2-carboxylic acid amide
• 1413063-58-7
• NTCURBQSPRPREX-UHFFFAOYSA-N
• SCHEMBL13834891
• DB-167053

• Inchi： 1S/C5H6BrN3O/c1-9-2-3(6)8-5(9)4(7)10/h2H,1H3,(H2,7,10)
• InChI Key： NTCURBQSPRPREX-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 202.96942g/mol
• Monoisotopic Mass: 202.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.9Ų